Cas no 2229197-37-7 (4-(azidomethyl)benzene-1,2-diol)

• Product Name: 4-(azidomethyl)benzene-1,2-diol
• CAS No: 2229197-37-7
• MF: C₇H₇N₃O₂
• MW: 165.149380922318
• CID: 5910060
• PubChem ID: 118104145
• Update Time: 2025-08-05

4-(azidomethyl)benzene-1,2-diol Chemical and Physical Properties

Names and Identifiers

• 4-(Azidomethyl)-1,2-benzenediol
• 4-(azidomethyl)benzene-1,2-diol
• EN300-1825150
• SCHEMBL16750958
• 2229197-37-7

• Inchi： 1S/C7H7N3O2/c8-10-9-4-5-1-2-6(11)7(12)3-5/h1-3,11-12H,4H2
• InChI Key： WYNGTOBPBUNQEQ-UHFFFAOYSA-N
• SMILES： C1(O)=CC=C(CN=[N+]=[N-])C=C1O

Computed Properties

• Exact Mass: 165.053826475g/mol
• Monoisotopic Mass: 165.053826475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 54.8Ų

Additional information on 4-(azidomethyl)benzene-1,2-diol

Comprehensive Overview of 4-(azidomethyl)benzene-1,2-diol (CAS No. 2229197-37-7): Properties, Applications, and Research Insights

The compound 4-(azidomethyl)benzene-1,2-diol (CAS No. 2229197-37-7) is a chemically modified derivative of benzene-1,2-diol (catechol), featuring an azidomethyl functional group at the 4-position. This unique structure endows it with versatile reactivity, making it a valuable intermediate in organic synthesis, bioconjugation, and materials science. The presence of both azido and diol groups allows for selective modifications, such as click chemistry reactions, which are pivotal in drug discovery and polymer engineering.

In recent years, the demand for azide-containing compounds like 4-(azidomethyl)benzene-1,2-diol has surged due to their role in bioorthogonal chemistry. Researchers leverage its azido group for strain-promoted alkyne-azide cycloaddition (SPAAC), a key technique in labeling biomolecules without disrupting biological systems. This aligns with the growing interest in non-invasive imaging and targeted drug delivery, topics frequently searched in academic and industrial circles.

The diol moiety in 4-(azidomethyl)benzene-1,2-diol further enhances its utility. It can participate in coordination chemistry, forming stable complexes with metals, which is relevant to catalysis and sensor development. Additionally, its potential as a precursor for antioxidant or chelating agents has sparked interest in pharmaceutical applications, particularly in addressing oxidative stress-related diseases—a trending health concern.

From a synthetic perspective, the compound’s CAS No. 2229197-37-7 is often queried in databases for structure-activity relationship (SAR) studies. Its modular design enables the creation of hybrid molecules with tailored properties, a strategy gaining traction in precision medicine. For instance, coupling the azidomethyl group with bioactive scaffolds could yield novel theranostic agents, combining diagnostics and therapy—an area with high Google search volumes.

Environmental and safety considerations are also critical. While not classified as hazardous, proper handling of azide-functionalized compounds is emphasized in labs. Users often search for storage guidelines and compatibility data, underscoring the need for detailed technical documentation. This compound’s stability under ambient conditions makes it suitable for diverse industrial applications, from coatings to adhesives.

In summary, 4-(azidomethyl)benzene-1,2-diol (CAS No. 2229197-37-7) exemplifies the intersection of chemical innovation and practical utility. Its dual functionality addresses contemporary challenges in biotechnology and material science, while its synthetic accessibility ensures scalability—a factor frequently explored in patent searches. As research evolves, this compound is poised to play a central role in advancing green chemistry and personalized therapeutics.